![molecular formula C22H18N4O2S2 B1684053 2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(10H-phenothiazin-10-yl)ethan-1-one CAS No. 663212-40-6](/img/structure/B1684053.png)
2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(10H-phenothiazin-10-yl)ethan-1-one
Overview
Description
The compound “2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(10H-phenothiazin-10-yl)ethan-1-one” is a member of phenothiazines . It has a molecular formula of C22H18N4O2S2 and a molecular weight of 434.5 g/mol . The IUPAC name for this compound is 2-[ [4-ethyl-5- (furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-1-phenothiazin-10-ylethanone .
Molecular Structure Analysis
The InChI code for this compound is InChI=1S/C22H18N4O2S2/c1-2-25-21 (17-10-7-13-28-17)23-24-22 (25)29-14-20 (27)26-15-8-3-5-11-18 (15)30-19-12-6-4-9-16 (19)26/h3-13H,2,14H2,1H3 . The Canonical SMILES for this compound is CCN1C (=NN=C1SCC (=O)N2C3=CC=CC=C3SC4=CC=CC=C42)C5=CC=CO5 .Scientific Research Applications
Solar Energy Conversion Efficiency Improvement Phenothiazine derivatives, including those with furan as a conjugated linker, have been synthesized and utilized in dye-sensitized solar cells. Research indicates that these derivatives can significantly improve solar energy-to-electricity conversion efficiency. A specific study demonstrated an over 24% improvement in conversion efficiency compared to reference cells, highlighting the potential of these compounds in enhancing solar cell performance (Se Hun Kim et al., 2011).
Antimicrobial Activity Newly synthesized compounds, including those derived from reactions involving furan-2-yl and triazine structures, have been evaluated for their antimicrobial activity against bacterial and fungal strains. The research provides insights into the potential use of these compounds in combating microbial infections, showcasing their importance in the development of new antimicrobial agents (M. El-Shehry et al., 2020).
Tribological Performance Enhancement Studies on sulfur-containing triazine derivatives have revealed their effectiveness in improving the tribological properties of lubricants. These compounds enhance antiwear and friction-reducing capacities when used as additives in water-glycol base fluids. Such research underscores the role of these derivatives in advancing the performance of lubrication systems (Y. Wu et al., 2017).
Antioxidant and Antitumor Activities The synthesis of cyclobutane containing triazole derivatives has been linked to notable antioxidant and antitumor activities. This area of research highlights the potential therapeutic applications of these compounds, indicating their significance in the development of new treatments for oxidative stress-related diseases and cancer (P. Koparir, 2019).
Mechanism of Action
Target of Action
The primary target of VU0183254 is the odorant receptor co-receptor (Orco) . Orco is a highly conserved ion channel expressed in the majority of olfactory receptor neurons (ORNs) in insects . It forms heteromeric complexes with non-conserved tuning odorant receptors (ORs) that provide coding specificity to each complex .
Mode of Action
VU0183254 acts as a specific allosteric modulator of OR signaling . It is capable of broadly inhibiting odor-mediated OR complex activation . This suggests that VU0183254 allosterically “locks” the Orco channel shut, preventing odorants from orthosterically activating the channel complex .
Biochemical Pathways
Its broad inhibition of odor-mediated or complex activation suggests that it impacts the olfactory signal transduction pathways in insects .
Result of Action
The result of VU0183254’s action is the inhibition of odorant-evoked activation of OR complexes . This inhibition provides additional insight into the structure/function of this unique family of ligand-gated ion channels .
Properties
IUPAC Name |
2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-1-phenothiazin-10-ylethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O2S2/c1-2-25-21(17-10-7-13-28-17)23-24-22(25)29-14-20(27)26-15-8-3-5-11-18(15)30-19-12-6-4-9-16(19)26/h3-13H,2,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASZRHXKUEMHBKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42)C5=CC=CO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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